Cas no 1269294-21-4 (1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole)

1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a 3-chlorophenyl group at the 1-position and a thiophen-2-yl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both chlorophenyl and thiophene moieties enhances its potential for further functionalization, enabling applications in drug discovery and material science. Its well-defined molecular architecture ensures consistent reactivity, facilitating its use in cross-coupling reactions and as a scaffold for bioactive molecule development. The compound is typically characterized by high purity and stability under standard laboratory conditions.

1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole structure

1269294-21-4 structure

Product Name:1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole

CAS No:1269294-21-4

MF:C₁₃H₉ClN₂S

MW:260.741960287094

CID:1089303

PubChem ID:56956094

Update Time:2025-06-07

1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole
- 1-(3-chlorophenyl)-5-thiophen-2-ylpyrazole
- 1269294-21-4
- AKOS022172722
- DTXSID30719017
- Inchi： 1S/C13H9ClN2S/c14-10-3-1-4-11(9-10)16-12(6-7-15-16)13-5-2-8-17-13/h1-9H
- InChI Key： GIPIFUSQEVHSQM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1C(=CC=N1)C1=CC=CS1

Computed Properties

Exact Mass: 260.0174972g/mol
Monoisotopic Mass: 260.0174972g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 46.1Å²

1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole Pricemore >>

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